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Overview of Oroxylin A

Oroxylin A is a natural flavonoid predominantly isolated from the roots of medicinal plants such
as Scutellaria baicalensis and Oroxylum indicum.[1][2] Structurally, it is an O-methylated
flavone (5,7-dihydroxy-6-methoxy-2-phenylchromen-4-one) known for a wide spectrum of
pharmacological activities.[3][4] These properties, including anti-inflammatory, anti-cancer,
neuroprotective, and anti-viral effects, make Oroxylin A a valuable tool compound for
investigating various cellular mechanisms and a promising candidate in drug discovery
pipelines.[5][6][7] Its therapeutic potential stems from its ability to modulate multiple critical
signaling pathways involved in the pathophysiology of numerous chronic diseases.[4][5]

Key Signaling Pathways Modulated by Oroxylin A

Oroxylin A exerts its biological effects by targeting several key signaling cascades.
Understanding these interactions is crucial for designing and interpreting experiments.

Inhibition of TLR4/NF-kB Signaling

A primary mechanism for Oroxylin A's potent anti-inflammatory effects is the inhibition of the
Toll-like receptor 4 (TLR4)/nuclear factor-kappa B (NF-kB) pathway.[8][9] This pathway is a
cornerstone of the innate immune response, often activated by bacterial lipopolysaccharide
(LPS), leading to the production of pro-inflammatory mediators. Oroxylin A has been shown to
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significantly suppress this pathway, potentially by competitively inhibiting the binding of LPS to
the myeloid differentiation 2 (MD-2) co-receptor, thereby blocking TLR4 activation.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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